Cas no 452088-70-9 (1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 452088-70-9
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 6005373
• PubChem ID: 5048730
• Update Time: 2025-10-30

1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• R153-0148
• 1-(2-ethoxyphenyl)-2-methyl-5-benzimidazolecarboxylic acid
• SR-01000095885-1
• BDBM90522
• MLS000673876
• 452088-70-9
• SR-01000095885
• EN300-22839927
• NCGC00109629-01
• 1-(2-ethoxyphenyl)-2-methyl-benzimidazole-5-carboxylic acid
• 1-(2-ethoxyphenyl)-2-methyl-1H-benzimidazole-5-carboxylic acid
• 2-methyl-1-o-phenetyl-benzimidazole-5-carboxylic acid
• 1-(2-ethoxyphenyl)-2-methylbenzimidazole-5-carboxylic acid
• HMS2731O13
• AKOS002134420
• CHEMBL1609057
• cid_5048730
• HMS1827M18
• Oprea1_150938
• SMR000315117
• EU-0085348

• Inchi： 1S/C17H16N2O3/c1-3-22-16-7-5-4-6-15(16)19-11(2)18-13-10-12(17(20)21)8-9-14(13)19/h4-10H,3H2,1-2H3,(H,20,21)
• InChI Key： BJLFXAZHVHRXBE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C(C)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid

Research Brief on 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 452088-70-9)

1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 452088-70-9) is a benzodiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, mechanisms of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid to enhance its bioavailability and therapeutic efficacy. Studies have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to achieve high yields and purity. The compound's structural modifications have been systematically evaluated to identify key pharmacophores responsible for its biological activity.

In vitro and in vivo studies have demonstrated that 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its ability to modulate cellular signaling pathways associated with cancer progression, highlighting its dual therapeutic potential.

Mechanistic studies have revealed that the compound interacts with key protein targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are critical mediators of inflammation and oncogenesis. Molecular docking simulations and binding affinity assays have provided insights into the compound's binding modes and interactions with these targets, further supporting its therapeutic relevance.

Despite these promising findings, challenges remain in the development of 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid as a viable drug candidate. Issues such as metabolic stability, pharmacokinetic properties, and potential off-target effects need to be addressed through further optimization and preclinical studies. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(2-ethoxyphenyl)-2-methyl-1H-1,3-benzodiazole-5-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and well-characterized mechanism of action make it a valuable candidate for further investigation. Future research should focus on overcoming existing challenges and exploring its potential in combination therapies and personalized medicine approaches.